Cas no 2287272-91-5 ([3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287272-91-5
• MF: C₁₂H₁₅FN₂O
• MW: 222.258706331253
• CID: 6455456
• PubChem ID: 137944007
• Update Time: 2025-05-19

[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• EN300-6760379
• [3-(2-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
• 2287272-91-5

• Inchi： 1S/C12H15FN2O/c1-16-8-2-3-9(10(13)4-8)11-5-12(6-11,7-11)15-14/h2-4,15H,5-7,14H2,1H3
• InChI Key： VXXFABPNXJTAQG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C12CC(C1)(C2)NN)OC

Computed Properties

• Exact Mass: 222.11684127g/mol
• Monoisotopic Mass: 222.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.3Ų

Additional information on [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Comprehensive Guide to [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287272-91-5)

[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287272-91-5) is a novel fluorinated bicyclic hydrazine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique bicyclo[1.1.1]pentane scaffold, which is increasingly recognized for its potential to enhance drug-like properties, including metabolic stability and bioavailability. The presence of a fluoro-methoxyphenyl moiety further contributes to its versatility in medicinal chemistry applications.

Researchers are particularly interested in [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine due to its potential as a bioisostere for traditional aromatic rings. This property makes it valuable in the design of next-generation therapeutics, especially in areas such as central nervous system (CNS) drug development and kinase inhibitor research. The compound's CAS No. 2287272-91-5 serves as a critical identifier for scientists sourcing this material for their studies.

The synthesis of [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine involves sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and selective fluorination methods. These processes highlight the compound's relevance in modern synthetic chemistry and its alignment with current trends in green chemistry and atom economy. Researchers frequently search for information about its synthetic routes and purification methods, reflecting the growing demand for efficient production of this specialty chemical.

In pharmaceutical applications, [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine shows promise as a building block for proteolysis targeting chimera (PROTAC) molecules, a hot topic in drug discovery. Its unique three-dimensional structure may help address challenges in drug-target engagement and selectivity, which are common search terms among medicinal chemists. The compound's hydrazine functionality also opens possibilities for click chemistry applications in bioconjugation.

The physical and chemical properties of [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287272-91-5) are subjects of ongoing investigation. Preliminary data suggests interesting characteristics in terms of solubility, stability, and reactivity, which are crucial parameters for formulation scientists. These properties align with current industry focus on drug-like molecules and lead optimization strategies, making it a relevant compound for researchers exploring these areas.

From a commercial perspective, [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine represents an emerging fine chemical with potential in the contract research organization (CRO) market. Its CAS No. 2287272-91-5 serves as an important reference for procurement specialists and sourcing managers in the pharmaceutical industry. The compound's niche application potential makes it particularly interesting for companies specializing in custom synthesis and building block production.

Quality control and analytical characterization of [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These analytical methods are frequently searched in relation to this compound, reflecting the importance of proper characterization in research applications. The fluoro-methoxyphenyl moiety presents distinctive spectroscopic features that facilitate its identification and purity assessment.

In material science applications, the bicyclo[1.1.1]pentane core of [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine offers interesting possibilities for the development of novel polymeric materials and liquid crystals. Researchers are exploring its potential as a rigid spacer in supramolecular chemistry and molecular engineering, areas that have seen increased interest in recent years. The compound's fluorine atom may also contribute to desirable material properties such as enhanced thermal stability.

The safety profile and handling considerations for [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287272-91-5) follow standard laboratory protocols for hydrazine derivatives. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. These precautions align with current best practices in laboratory safety, a topic of increasing importance in chemical research.

Future research directions for [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine may include exploration of its biological activity and potential as a pharmacophore in drug design. The compound's unique structural features position it well for investigation in emerging areas such as fragment-based drug discovery and covalent inhibitor development. These applications correspond with trending topics in pharmaceutical research and development.

For researchers seeking [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287272-91-5), several specialized chemical suppliers offer this compound in various quantities and purity grades. The availability of this building block supports ongoing innovation in medicinal chemistry and materials science, making it a valuable tool for scientists working at the intersection of these disciplines.